Cas no 2229421-97-8 (1-(But-3-yn-2-yl)-3-(propan-2-yl)benzene)

1-(But-3-yn-2-yl)-3-(propan-2-yl)benzene structure

2229421-97-8 structure

Product Name:1-(But-3-yn-2-yl)-3-(propan-2-yl)benzene

CAS No:2229421-97-8

Molecular Formula:C₁₃H₁₆

Molecular Weight:172.266143798828

CID:5785110

PubChem ID:58030057

1-(But-3-yn-2-yl)-3-(propan-2-yl)benzene Properties

Names and Identifiers

- 1-(but-3-yn-2-yl)-3-(propan-2-yl)benzene
- EN300-1756613
- 2229421-97-8
- InChIKey： MCBGOBJVYFECRR-UHFFFAOYSA-N
- Inchi： 1S/C13H16/c1-5-11(4)13-8-6-7-12(9-13)10(2)3/h1,6-11H,2-4H3
- SMILES： C(C)(C)C1C=CC=C(C(C#C)C)C=1

Computed Properties

Exact Mass: 172.125200510g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Monoisotopic Mass: 172.125200510g/mol
Heavy Atom Count: 13
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.9
Topological Polar Surface Area: 0Å²

1-(But-3-yn-2-yl)-3-(propan-2-yl)benzene Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1756613-0.05g	1-(but-3-yn-2-yl)-3-(propan-2-yl)benzene	2229421-97-8		0.05g	$983.0	2023-09-20

1-(But-3-yn-2-yl)-3-(propan-2-yl)benzene Related Literature

1. Facile synthesis of anhydrous alkaline earth metal dodecaborates MB12H12 (M = Mg, Ca) from M(BH4)2†

Liqing He,Nikolay Tumanov,Yaroslav Filinchuk Dalton Trans., 2015,44, 15882-15887
2. A multistate ensemble of molecular switches

Salvatore Sortino,Salvatore Petralia,Santo Di Bella,Massimiliano Tomasulo,Françisco M. Raymo New J. Chem., 2006,30, 515-517
3. Biomimetic syntheses of C23 terpenoids: structural revision of salyunnanin A and confirmation of hassanane†

Xun Zhang,Zhongle Li,Huaya Yong,Zhixiang Xie Org. Chem. Front., 2018,5, 3469-3475
4. The simultaneous purification of PM and NOx in diesel engine exhausts over a single 3DOM Ce0.9−xFe0.1ZrxO2 catalyst†

Ying Cheng,Jian Liu,Zhen Zhao,Yuechang Wei,Weiyu Song,Chunming Xu Environ. Sci.: Nano, 2017,4, 1168-1177
5. Hydrophilic pore-blocked metal–organic frameworks: a simple route to a highly selective CH4/N2 separation†

Daeok Kim,Huen Lee RSC Adv., 2015,5, 2749-2755
6. Sulphation and ammonia regeneration of a Pt/MnOx–CeO2/Al2O3 catalyst for NOx-assisted soot oxidation†

Yuxi Gao,Xiaodong Wu,Robin Nord,Hanna Härelind,Duan Weng Catal. Sci. Technol., 2018,8, 1621-1631
7. Red yeast rice dietary intervention reduces oxidative stress-related inflammation and improves intestinal microbiota†

Yaping Huang,Ping Li,Zhengang Li,Dongdong Zhu,Yufei Fan,Xiaoyi Wang,Chumin Zhao,Jingbo Jiao,Xinjun Du Food Funct., 2022,13, 6583-6595
8. A hierarchical porous ionic organic polymer as a new platform for heterogeneous phase transfer catalysis†

Shengqian Ma,Zhifeng Dai,Xiangju Meng,Feng-Shou Xiao J. Mater. Chem. A, 2015,3, 23871-23875
9. Reactions of substituted pyridines with free t-butoxy-radicals

J. Chem. Soc. C, 1969, 2758-2761
10. Exothermic and thermal runaway behaviour of some ionic liquids at elevated temperatures†

R. Vijayaraghavan,M. Surianarayanan,V. Armel,D. R. MacFarlane,V. P. Sridhar Chem. Commun., 2009, 6297-6299

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

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